Cas no 76859-82-0 (Benzene, 1-methoxy-4-[[(1E)-2-(4-methoxyphenyl)ethenyl]sulfonyl]-)

• Product name: Benzene, 1-methoxy-4-[[(1E)-2-(4-methoxyphenyl)ethenyl]sulfonyl]-
• CAS No: 76859-82-0
• MF: C₁₆H₁₆O₄S
• MW: 304.36084
• CID: 537114
• PubChem ID: 71403418

Benzene, 1-methoxy-4-[[(1E)-2-(4-methoxyphenyl)ethenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-[[(1E)-2-(4-methoxyphenyl)ethenyl]sulfonyl]-
• 1-methoxy-4-[2-(4-methoxyphenyl)sulfonylethenyl]benzene
• 76859-82-0
• 1-Methoxy-4-[2-(4-methoxybenzene-1-sulfonyl)ethenyl]benzene
• DTXSID00824329

• Inchi： InChI=1S/C16H16O4S/c1-19-14-5-3-13(4-6-14)11-12-21(17,18)16-9-7-15(20-2)8-10-16/h3-12H,1-2H3
• InChI Key： ARARRVUQIOHZIZ-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C=CS(=O)(=O)C2=CC=C(C=C2)OC

Computed Properties

• Exact Mass: 304.07698
• Monoisotopic Mass: 304.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 61Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 52.6